Cas no 2567498-78-4 (3-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylbicyclo1.1.1pentane-1-carboxylic acid)

• Product Name: 3-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylbicyclo1.1.1pentane-1-carboxylic acid
• CAS No: 2567498-78-4
• MF: C₁₃H₁₆F₂O₂
• MW: 242.261751174927
• MDL: MFCD32878606
• CID: 5657629
• PubChem ID: 155820271
• Update Time: 2023-11-27

3-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylbicyclo1.1.1pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27692248
• EN300-39870245
• 3-[3-(1,1-Difluoroethyl)-1-bicyclo[1.1.1]pentanyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• 2567498-78-4
• 3-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]bicyclo[1.1.1]pentane-1-carboxylic acid
• 3-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylbicyclo1.1.1pentane-1-carboxylic acid

• MDL： MFCD32878606
• Inchi： 1S/C13H16F2O2/c1-9(14,15)11-5-13(6-11,7-11)12-2-10(3-12,4-12)8(16)17/h2-7H2,1H3,(H,16,17)
• InChI Key： SYLZQNLSDUQOET-UHFFFAOYSA-N
• SMILES： FC(C)(C12CC(C1)(C2)C12CC(C(=O)O)(C1)C2)F

Computed Properties

• Exact Mass: 242.11183607g/mol
• Monoisotopic Mass: 242.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų